Cas no 882747-54-8 (2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine)

• Product Name: 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine
• CAS No: 882747-54-8
• MF: C₂₁H₁₇N₅O
• MW: 355.392583608627
• CID: 5232788
• Update Time: 2026-03-08

2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine

• Inchi： 1S/C21H17N5O/c1-14-3-7-16(8-4-14)18-11-12-22-21(23-18)26-13-19(24-25-26)20(27)17-9-5-15(2)6-10-17/h3-13H,1-2H3
• InChI Key： PPRIFTQPYUUTDD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(C1=CN(C2=NC=CC(C3=CC=C(C)C=C3)=N2)N=N1)=O

Additional information on 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine

Comprehensive Overview of 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine (CAS No. 882747-54-8)

The compound 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine (CAS No. 882747-54-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a pyrimidine core linked to a 1,2,3-triazole moiety and 4-methylbenzoyl groups, makes it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for heterocyclic compounds like 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine has surged due to their role in developing small-molecule inhibitors and kinase modulators. This compound's triazole-pyrimidine hybrid structure aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research. Its CAS No. 882747-54-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine typically involves click chemistry strategies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the 1,2,3-triazole ring. This method is favored for its efficiency and compatibility with diverse functional groups. The compound's 4-methylphenyl substituents enhance its lipophilicity, a critical factor in optimizing bioavailability and cell membrane permeability—key considerations in modern drug development pipelines.

Beyond pharmaceuticals, CAS No. 882747-54-8 has potential applications in organic electronics and photovoltaic materials. Its conjugated system and electron-rich pyrimidine ring make it a candidate for organic light-emitting diodes (OLEDs) and non-linear optical materials. These applications resonate with the growing interest in sustainable energy solutions and green chemistry, topics dominating scientific discourse and search engine queries.

Analytical characterization of 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, essential for reproducibility in research. The compound's thermal stability and solubility profile are also frequently studied, as they influence its performance in both biological and material science contexts.

In summary, 2-[4-(4-methylbenzoyl)-1H-1,2,3-triazol-1-yl]-4-(4-methylphenyl)pyrimidine (CAS No. 882747-54-8) represents a multifaceted tool for innovation across disciplines. Its integration into drug discovery, materials science, and catalysis underscores its value in addressing contemporary challenges. As search trends indicate, this compound will remain a focal point for researchers exploring molecular diversity and functional materials in the years ahead.